Cas no 91004-62-5 (4H-1,2,4-Triazole, 4-(3-methylphenyl)-)
91004-62-5 structure
Product Name:4H-1,2,4-Triazole, 4-(3-methylphenyl)-
CAS No:91004-62-5
MF:C9H9N3
MW:159.187861204147
CID:2191400
Update Time:2023-08-07
4H-1,2,4-Triazole, 4-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 4-M-tolyl-4h-1,2,4-triazole
- 4H-1,2,4-Triazole, 4-(3-methylphenyl)-
- 4-(3-methylphenyl)-4H-1,2,4-triazole
-
- Inchi: 1S/C9H9N3/c1-8-3-2-4-9(5-8)12-6-10-11-7-12/h2-7H,1H3
- InChI Key: GJAPXPKFOKANHR-UHFFFAOYSA-N
- SMILES: N1(C=NN=C1)C1=CC=CC(C)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 143
- Topological Polar Surface Area: 30.7
4H-1,2,4-Triazole, 4-(3-methylphenyl)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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